Cas no 1361115-86-7 (1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine;dihydrochloride)

• Product Name: 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine;dihydrochloride
• CAS No: 1361115-86-7
• MF: C₁₂H₁₈Cl₂N₄
• MW: 289.204120159149
• MDL: MFCD21605963
• CID: 4697025
• Update Time: 2025-06-14

1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-piperidin-4-yl-1H-pyrazolo[3,4-b]pyridine dihydrochloride
• 4-{1-methylpyrazolo[3,4-b]pyridin-3-yl}piperidine dihydrochloride
• 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine;dihydrochloride

• MDL： MFCD21605963
• Inchi： 1S/C12H16N4.2ClH/c1-16-12-10(3-2-6-14-12)11(15-16)9-4-7-13-8-5-9;;/h2-3,6,9,13H,4-5,7-8H2,1H3;2*1H
• InChI Key： CTHFCIVHVIGYOB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C3=CC=CN=C3N(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 42.7

Additional information on 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine;dihydrochloride

Comprehensive Overview of 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine Dihydrochloride (CAS No. 1361115-86-7)

1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine dihydrochloride (CAS No. 1361115-86-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-b]pyridine derivatives, which are known for their diverse biological activities. The presence of both a piperidine and a pyrazole moiety in its structure makes it a promising candidate for drug development, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine dihydrochloride due to its potential role in modulating G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This aligns with the growing trend of exploring GPCR-targeted therapies for conditions such as anxiety, depression, and chronic pain, topics frequently searched in academic and medical databases.

The compound's dihydrochloride salt form enhances its solubility and stability, making it more suitable for in vitro and in vivo studies. This is particularly relevant given the increasing focus on bioavailability optimization in drug development, a hot topic in pharmaceutical forums and AI-driven research platforms. Additionally, its pyrazolo[3,4-b]pyridine core is structurally analogous to purine bases, which has sparked interest in its potential kinase inhibition properties, another area of high interest in oncology research.

From a synthetic chemistry perspective, 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine dihydrochloride exemplifies the importance of heterocyclic chemistry in modern drug design. Its synthesis involves multi-step organic reactions, including cyclization and N-alkylation, which are frequently discussed in chemical literature and online educational resources. The compound's CAS No. 1361115-86-7 serves as a unique identifier, ensuring accurate referencing in patents and scientific publications, a practice highly valued in intellectual property and regulatory compliance contexts.

Beyond its pharmacological potential, this compound is also a subject of interest in computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, researchers are leveraging machine learning algorithms to predict its binding affinities and optimize its molecular interactions. This aligns with the broader industry shift toward high-throughput screening and virtual drug libraries, topics frequently queried in search engines by professionals and students alike.

In summary, 1-Methyl-3-piperidin-4-ylpyrazolo[3,4-b]pyridine dihydrochloride (CAS No. 1361115-86-7) represents a versatile and promising compound in the realm of medicinal chemistry. Its structural features, combined with its potential therapeutic applications, make it a focal point for ongoing research. As the scientific community continues to explore its mechanisms and derivatives, this compound is likely to remain a topic of discussion in both academic and industrial settings, particularly in the context of drug repurposing and targeted therapy development.